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Compound of Interest

Compound Name: 1-Azido-2-bromoethane

Cat. No.: B2706254 Get Quote

A Technical Guide to 1-Azido-2-bromoethane
For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical reagents is paramount. This guide provides an in-depth look at 1-
azido-2-bromoethane, a versatile bifunctional compound used in various synthetic

applications.

Chemical Identity
The formal IUPAC name for this compound is 1-azido-2-bromoethane[1][2]. It is also known

by several synonyms, which are listed below for comprehensive identification.

Synonyms:

1-azido-2-bromo-ethane[1]

2-Bromoethyl azide

CAS Number: 19263-22-0[1][2][3][4][5]

SCHEMBL19583870[1]

EN300-93799[1]

G86888[1]
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Physicochemical Properties
A summary of the key quantitative data for 1-azido-2-bromoethane is presented in the table

below, facilitating easy comparison of its physical and chemical properties.

Property Value Source

Molecular Formula C₂H₄BrN₃ [1][2][3]

Molecular Weight 149.98 g/mol [3]

Melting Point 51 °C [3]

Boiling Point 49 °C (at 20 Torr) [3]

Density 1.71 g/cm³ (at 25 °C) [3]

Appearance Colorless to pale yellow liquid [2][4]

Synthesis and Reactivity
1-azido-2-bromoethane is a valuable building block in organic synthesis due to the presence

of two reactive functional groups: an azide and a bromo group.

Experimental Protocol: Synthesis from 2-
Bromoethylamine Hydrobromide
One common and high-yielding method for the synthesis of 1-azido-2-bromoethane involves

the reaction of 2-bromoethylamine hydrobromide with sodium azide.[3]

Materials:

2-bromoethylamine hydrobromide

Sodium azide

Deionized water

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b2706254?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Azido-2-bromoethane
https://www.smolecule.com/products/s2994680
https://www.benchchem.com/product/b2706254
https://www.benchchem.com/product/b2706254
https://www.benchchem.com/product/b2706254
https://www.benchchem.com/product/b2706254
https://www.benchchem.com/product/b2706254
https://www.smolecule.com/products/s2994680
https://cymitquimica.com/products/10-F510698/1-azido-2-bromoethane/
https://www.benchchem.com/product/b2706254?utm_src=pdf-body
https://www.benchchem.com/product/b2706254?utm_src=pdf-body
https://www.benchchem.com/product/b2706254
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2706254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve 2-bromoethylamine hydrobromide in deionized water at room temperature.

To this solution, add a stoichiometric equivalent of sodium azide.

Stir the reaction mixture at room temperature. The reaction proceeds readily, typically

achieving a high yield of approximately 99%.[3]

The product, 1-azido-2-bromoethane, can then be extracted and purified using standard

laboratory techniques.

Chemical Reactions
The dual functionality of 1-azido-2-bromoethane allows it to participate in a variety of chemical

transformations:

Nucleophilic Substitution: The bromine atom serves as a good leaving group and can be

displaced by various nucleophiles.[2][3]

Click Chemistry: The azide group is a key participant in copper-catalyzed azide-alkyne

cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry".[3]

Staudinger Reaction: The azide can react with phosphines in the Staudinger reaction to form

an aza-ylide, which can be subsequently hydrolyzed to a primary amine.[3]

Reduction: The azido group can be reduced to a primary amine using reducing agents like

lithium aluminum hydride.[3]

Elimination Reactions: Under certain conditions, such as treatment with sodium

hydrogentelluride, it can undergo an E2-type β-elimination to yield the corresponding olefin.

[2][3]

Applications in Research and Development
The unique reactivity of 1-azido-2-bromoethane makes it a valuable tool in several areas of

chemical and pharmaceutical research:

Synthesis of Heterocycles: It serves as a precursor for the synthesis of various nitrogen-

containing heterocyclic compounds.[2]
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Fluorescent Dye Synthesis: It is a key intermediate in the preparation of fluorescent probes

and dyes.[3]

Polymer Chemistry: This compound can be used to functionalize polymers through azide

coupling or bromine-mediated crosslinking.[3]

Synthetic Pathway Diagram
The following diagram illustrates the synthesis of 1-azido-2-bromoethane from 2-

bromoethylamine hydrobromide.

2-Bromoethylamine
hydrobromide

1-Azido-2-bromoethane

 H₂O
Room Temp.

Sodium Azide
(NaN₃)

Click to download full resolution via product page

Caption: Synthesis of 1-azido-2-bromoethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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